Cas no 477871-11-7 ((E)-3-{4-[(3-Chlorobenzyl)oxy]phenyl}-N-(4-methylbenzyl)-2-propenamide)

• Product Name: (E)-3-{4-[(3-Chlorobenzyl)oxy]phenyl}-N-(4-methylbenzyl)-2-propenamide
• CAS No: 477871-11-7
• MF: C₂₄H₂₂ClNO₂
• MW: 391.889985561371
• CID: 5025890
• Update Time: 2025-07-23

(E)-3-{4-[(3-Chlorobenzyl)oxy]phenyl}-N-(4-methylbenzyl)-2-propenamide Chemical and Physical Properties

Names and Identifiers

• (2E)-3-{4-[(3-chlorophenyl)methoxy]phenyl}-N-[(4-methylphenyl)methyl]prop-2-enamide
• HMS580L21
• (E)-3-{4-[(3-chlorobenzyl)oxy]phenyl}-N-(4-methylbenzyl)-2-propenamide
• (E)-3-{4-[(3-Chlorobenzyl)oxy]phenyl}-N-(4-methylbenzyl)-2-propenamide

• Inchi： 1S/C24H22ClNO2/c1-18-5-7-20(8-6-18)16-26-24(27)14-11-19-9-12-23(13-10-19)28-17-21-3-2-4-22(25)15-21/h2-15H,16-17H2,1H3,(H,26,27)/b14-11+
• InChI Key： HAMWLCJDVADGRX-SDNWHVSQSA-N
• SMILES： ClC1=CC=CC(=C1)COC1C=CC(/C=C/C(NCC2C=CC(C)=CC=2)=O)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 493
• XLogP3: 5.6
• Topological Polar Surface Area: 38.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on (E)-3-{4-[(3-Chlorobenzyl)oxy]phenyl}-N-(4-methylbenzyl)-2-propenamide

Chemical Profile of (E)-3-{4-[(3-Chlorobenzyl)oxy]phenyl}-N-(4-methylbenzyl)-2-propenamide (CAS No. 477871-11-7)

The compound (E)-3-{4-[(3-Chlorobenzyl)oxy]phenyl}-N-(4-methylbenzyl)-2-propenamide, identified by its CAS number 477871-11-7, represents a significant molecule in the realm of chemical and pharmaceutical research. This compound belongs to a class of molecules that have garnered considerable attention due to their structural complexity and potential biological activities. The presence of multiple functional groups, including an amide linkage and aromatic rings, suggests a rich chemical profile that could be leveraged for various applications in medicinal chemistry and drug discovery.

The structural motif of this compound includes a phenyl ring substituted with a 3-chlorobenzyl group and an 4-methylbenzyl group on the nitrogen atom of the amide. This specific arrangement of substituents can influence the compound's solubility, bioavailability, and interactions with biological targets. The amide functional group is particularly noteworthy, as it is a common pharmacophore in many bioactive molecules. Amides are known for their stability and ability to form hydrogen bonds, which can enhance binding affinity to biological receptors.

In recent years, there has been a growing interest in exploring the pharmacological potential of molecules with similar structural features. The combination of aromatic rings and amide groups has been associated with various biological activities, including anti-inflammatory, analgesic, and anticancer properties. For instance, studies have shown that compounds containing the amide moiety can modulate enzyme activity and receptor binding, making them promising candidates for therapeutic intervention.

The specific substitution pattern in (E)-3-{4-[(3-Chlorobenzyl)oxy]phenyl}-N-(4-methylbenzyl)-2-propenamide may confer unique properties that distinguish it from other related compounds. The 3-chlorobenzyl group introduces a chlorine atom into the molecule, which can affect electronic properties and potentially enhance interactions with biological targets. Similarly, the 4-methylbenzyl group on the nitrogen atom of the amide can influence the compound's steric environment and electronic distribution.

Computational studies have been instrumental in understanding the behavior of such complex molecules. Molecular modeling techniques can predict how this compound might interact with biological targets by simulating its three-dimensional structure and binding affinity. These studies often reveal insights into the compound's potential pharmacological activity and can guide further experimental validation.

Experimental validation typically involves synthesizing the compound and testing its biological activity in vitro or in vivo. Initial studies might focus on assessing interactions with specific enzymes or receptors relevant to particular diseases. For example, if this compound is hypothesized to have anti-inflammatory properties, researchers might test its ability to inhibit inflammatory enzymes such as COX-2 or NF-κB.

Advances in synthetic chemistry have made it possible to modify and optimize molecules like (E)-3-{4-[(3-Chlorobenzyl)oxy]phenyl}-N-(4-methylbenzyl)-2-propenamide with greater precision. Techniques such as palladium-catalyzed cross-coupling reactions allow for the introduction of new functional groups at specific positions within the molecule. This flexibility enables chemists to fine-tune the properties of the compound to improve its efficacy and reduce potential side effects.

The pharmaceutical industry has increasingly recognized the value of computationally derived insights in drug discovery. Machine learning models, trained on vast datasets of chemical structures and biological activities, can predict how modifications to a molecule might affect its pharmacological properties. These models can accelerate the process of identifying promising candidates for further development by rapidly screening large libraries of compounds.

In conclusion, (E)-3-{4-[(3-Chlorobenzyl)oxy]phenyl}-N-(4-methylbenzyl)-2-propenamide (CAS No. 477871-11-7) is a structurally complex molecule with potential applications in pharmaceutical research. Its unique substitution pattern and functional groups make it an interesting candidate for further exploration into various biological activities. With advancements in computational chemistry and synthetic methods, this compound could play a significant role in developing new therapeutic agents.